Cas no 156781-80-5 (Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-)

Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)- structure
156781-80-5 structure
Product name:Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-
CAS No:156781-80-5
MF:C11H13F3NO
MW:232.222233533859
CID:1335230
PubChem ID:5492

Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, N,N,N-trimethyl-3-(trifluoroacetyl)-
    • trimethyl-[3-(2,2,2-trifluoroacetyl)phenyl]azanium
    • tmtfa
    • DTXSID20274468
    • AB11046
    • Z3M6Q7J3MZ
    • UNII-Z3M6Q7J3MZ
    • BDBM50271556
    • m-(N,N,N-trimethylammonio)trifluoroacetophenone
    • PD195041
    • Tfk+
    • CHEMBL525622
    • 3-(Trifluoroacetyl)phenyltrimethylaminium
    • SCHEMBL7649890
    • M-(N,N,N-TRIMETHYLAMMONIO)-2,2,2-TRIFLUOROACETOPHENONE, IODIDE, MONOHYDRATE
    • 156781-80-5
    • JIBZSTPMDKSJOX-UHFFFAOYSA-N
    • Benzenaminium, N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)-
    • N,N,N-trimethyl-3-(2,2,2-trifluoroacetyl)benzenaminium
    • Inchi: InChI=1S/C11H13F3NO/c1-15(2,3)9-6-4-5-8(7-9)10(16)11(12,13)14/h4-7H,1-3H3/q+1
    • InChI Key: JIBZSTPMDKSJOX-UHFFFAOYSA-N
    • SMILES: C[N+](C)(C)C1=CC=CC(=C1)C(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 232.09499
  • Monoisotopic Mass: 232.09492352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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